![molecular formula C8H15NO2 B1501181 tert-Butyl azetidine-2-carboxylate CAS No. 208034-97-3](/img/structure/B1501181.png)
tert-Butyl azetidine-2-carboxylate
Overview
Description
“tert-Butyl azetidine-2-carboxylate” is a chemical compound with the molecular formula C8H15NO2 . It is also known by other names such as “(2S)-tert-Butyl azetidine-2-carboxylate” and "L-Azetidine-2-carboxylic Acid t-Butyl Ester" . The compound has a molecular weight of 157.21 g/mol .
Synthesis Analysis
The synthesis of azetidines, including “this compound”, can be achieved through visible-light-mediated intermolecular [2+2] photocycloadditions . This method utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates. The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a four-membered azetidine ring attached to a carboxylate group . The compound has a total of 11 heavy atoms and its structure includes 1 hydrogen bond donor and 3 hydrogen bond acceptors .
Chemical Reactions Analysis
Azetidines, including “this compound”, can undergo various chemical reactions. One notable reaction is the visible-light-mediated intermolecular aza Paternò–Büchi reaction . This reaction involves the [2+2] cycloaddition of the azetidine with a wide range of alkenes, leading to the synthesis of highly functionalized azetidines .
Scientific Research Applications
Synthesis of Novel Compounds
- tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a derivative of tert-butyl azetidine-2-carboxylate, is used in synthesizing novel compounds. It provides a convenient entry point to compounds complementing piperidine ring systems (Meyers et al., 2009).
Development of Amino Acid-Azetidine Chimeras
- Azetidine-2-carboxylic acid analogs with various heteroatomic side chains are synthesized for potential applications in peptide activity studies. These chimeras help in understanding the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).
Understanding Proline Metabolism and Protein Folding
- Azetidine-2-carboxylic acid is used to study proline metabolism and protein conformation, highlighting its importance in understanding protein structure and function (Verbruggen, van Montagu & Messens, 1992).
Azetidine in Agriculture and Food Chain
- The presence of azetidine-2-carboxylic acid in garden beets and its role in human disease through the food chain is a significant area of research, especially in understanding toxic effects and congenital malformations (Rubenstein et al., 2006; Rubenstein et al., 2009).
Azetidine Derivatives in Medicinal Chemistry
- Protected 3-haloazetidines, synthesized from this compound, are versatile building blocks in medicinal chemistry for creating high-value azetidine-3-carboxylic acid derivatives (Ji, Wojtas & Lopchuk, 2018).
Use in Synthesizing Peptide Analogs
- Synthesis of dipeptide 4-nitroanilides containing non-proteinogenic amino acids, including azetidine-2-carboxylic acid, is vital for creating peptide analogs for research (Schutkowski, Mrestani-Klaus & Neubert, 2009).
Chemical Synthesis and Drug Development
- The use of this compound in chemical syntheses, such as in the preparation of Boc-protected amines and as a building block for amino alcohols, showcases its versatility in drug development and chemical research (Lebel & Leogane, 2005; Jähnisch, 1997).
Future Directions
The synthesis of azetidines, including “tert-Butyl azetidine-2-carboxylate”, via visible-light-mediated intermolecular [2+2] photocycloadditions represents a significant advancement in the field . This approach allows for the synthesis of highly functionalized azetidines from readily available precursors. Importantly, the accessible azetidine products can be readily converted into free, unprotected azetidines, which represents a new approach to access these highly desirable synthetic targets . Future research may focus on further optimizing this synthesis method and exploring the potential applications of these azetidine compounds.
Mechanism of Action
Target of Action
tert-Butyl azetidine-2-carboxylate is a complex organic compound that is used in the synthesis of various chemical structures . .
Mode of Action
The mode of action of this compound is primarily through its role as a building block in the synthesis of other compounds . It is used as a precursor in the synthesis of thia and oxa-azaspiro . The compound can readily undergo [3+2] cycloadditions with dipolariphiles to generate a series of small-ring spirocycles .
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific compounds it helps synthesize. As a building block, it contributes to the formation of various chemical structures, which can then interact with different biochemical pathways .
Result of Action
As a building block in chemical synthesis, its effects would be seen in the properties and activities of the compounds it helps form .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the conditions under which the compound is stored and used, such as temperature and pH . .
Properties
IUPAC Name |
tert-butyl azetidine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-8(2,3)11-7(10)6-4-5-9-6/h6,9H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHNFEQCEQIAFES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70666591 | |
Record name | tert-Butyl azetidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70666591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
208034-97-3 | |
Record name | tert-Butyl azetidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70666591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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